5-bromo-2-{[(2E)-3-carboxyprop-2-enoyl]amino}benzoic acid
Catalog No.
S16159656
CAS No.
M.F
C11H8BrNO5
M. Wt
314.09 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
5-bromo-2-{[(2E)-3-carboxyprop-2-enoyl]amino}benzoic acid
IUPAC Name
5-bromo-2-[[(E)-3-carboxyprop-2-enoyl]amino]benzoic acid
Molecular Formula
C11H8BrNO5
Molecular Weight
314.09 g/mol
InChI
InChI=1S/C11H8BrNO5/c12-6-1-2-8(7(5-6)11(17)18)13-9(14)3-4-10(15)16/h1-5H,(H,13,14)(H,15,16)(H,17,18)/b4-3+
InChI Key
XGVXCXUKCKBJAA-ONEGZZNKSA-N
Canonical SMILES
C1=CC(=C(C=C1Br)C(=O)O)NC(=O)C=CC(=O)O
Isomeric SMILES
C1=CC(=C(C=C1Br)C(=O)O)NC(=O)/C=C/C(=O)O
XLogP3
1.6
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
3
Exact Mass
312.95858 g/mol
Monoisotopic Mass
312.95858 g/mol
Heavy Atom Count
18
Dates
Modify: 2024-08-15
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